BENGHE Validation & Comparative

Check Availability & Pricing

F594-1001: Clarification of Product Identity and
Application

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: F594-1001

Cat. No.: B15565522

Initial searches for "F594-1001" have revealed that this product identifier does not correspond
to a reagent, probe, or any other product utilized in biological research concerning fixed or live
cells. Instead, "F594-1001" is associated with industrial fasteners, specifically stainless steel
nuts, conforming to the ASTM F594 specification.

The ASTM F594 standard outlines the chemical and mechanical requirements for stainless
steel nuts intended for general-purpose applications where corrosion resistance is a key factor.
[1][2] These fasteners are available in various alloy groups, including austenitic, ferritic, and
martensitic stainless steels, each with distinct properties.[3][4] The specifications cover aspects
such as diameter, thread type, material composition, and mechanical properties like proof
stress.[2]

Given that F594-1001 refers to a mechanical fastener, a comparison of its "performance in
fixed vs live cells" is not applicable. The concepts of "fixed cells" (cells preserved in a life-like
state) and "live cells" are central to cellular and molecular biology research and are not relevant
to the function of industrial hardware.

Therefore, the requested comparison guide, including data on performance in cellular assays,
experimental protocols, and signaling pathway diagrams, cannot be generated for this product.
The fundamental premise of the request is based on a misidentification of the product "F594-
1001".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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